Cas no 30609-80-4 (Benzonitrile, 4-[(2-hydroxyethyl)thio]-)
30609-80-4 structure
Product Name:Benzonitrile, 4-[(2-hydroxyethyl)thio]-
CAS No:30609-80-4
MF:C9H9NOS
MW:179.238860845566
CID:1443594
PubChem ID:43385753
Update Time:2025-04-20
Benzonitrile, 4-[(2-hydroxyethyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 4-[(2-hydroxyethyl)thio]-
- 4-[(2-hydroxyethyl)sulfanyl]benzonitrile
- 4-(2-hydroxyethylthio)benzonitrile
- 4-[(2-hydroxyethyl)thio]Benzonitrile
- 30609-80-4
- 4-(2-hydroxyethylsulfanyl)benzonitrile
- A1-11289
- SCHEMBL1018040
- AKOS009086780
- DA-07104
- SDOPNFGSYJXHKK-UHFFFAOYSA-N
-
- Inchi: 1S/C9H9NOS/c10-7-8-1-3-9(4-2-8)12-6-5-11/h1-4,11H,5-6H2
- InChI Key: SDOPNFGSYJXHKK-UHFFFAOYSA-N
- SMILES: S(CCO)C1C=CC(C#N)=CC=1
Computed Properties
- Exact Mass: 179.04057
- Monoisotopic Mass: 179.04048508g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 69.3Ų
Experimental Properties
- PSA: 44.02
Benzonitrile, 4-[(2-hydroxyethyl)thio]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1587999-1g |
4-((2-Hydroxyethyl)thio)benzonitrile |
30609-80-4 | 98% | 1g |
¥6552.00 | 2024-08-02 |
Benzonitrile, 4-[(2-hydroxyethyl)thio]- Related Literature
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1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
30609-80-4 (Benzonitrile, 4-[(2-hydroxyethyl)thio]-) Related Products
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